Cas no 8015-92-7 (2,4-Diethylheptan-1-ol)

• Product Name: 2,4-Diethylheptan-1-ol
• CAS No: 8015-92-7
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 48048
• Update Time: 2023-08-02

2,4-Diethylheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Chamomile Oil
• Chamomile Roman Oil
• CaMoMile oil boiled
• Roman Chamomile oil
• 2,4-Diethylheptan-1-ol
• 2,4-Diethyl-1-heptanol
• 1-Heptanol, 2,4-diethyl-
• 2,4-Di-ethylheptanol
• 2,4-Diethyl-1-heptanol #
• MPSSVYBWYAOYHH-UHFFFAOYSA-
• 2509AC
• A839863
• Chamomile German Oil

• Inchi： 1S/C11H24O/c1-4-7-10(5-2)8-11(6-3)9-12/h10-12H,4-9H2,1-3H3
• InChI Key： MPSSVYBWYAOYHH-UHFFFAOYSA-N
• SMILES： OCC(CC)CC(CC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 91
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.902 g/mL at 25 °C(lit.)
• Boiling Point: 161 °C(lit.)
• Flash Point: 138 °F
• Refractive Index: n20/D 1.444(lit.)
• Merck: 13,2049
• FEMA: 2275 | CHAMOMILE FLOWER, ROMAN, OIL (ANTHEMIS NOBILIS L.)
• Specific Rotation: 20 -1 to +4°

2,4-Diethylheptan-1-ol Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： 28-36
• RTECS：FL7181000
• Hazardous Material Identification：